Cas no 2229176-50-3 (2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid
• CAS No: 2229176-50-3
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 6191725
• PubChem ID: 165834088
• Update Time: 2025-05-20

2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid
• 2229176-50-3
• EN300-1945068

• Inchi： 1S/C6H6F2N2O2/c7-6(8,5(11)12)3-4-9-1-2-10-4/h1-2H,3H2,(H,9,10)(H,11,12)
• InChI Key： BVAHHGWFTXQLPB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=NC=CN1)F

Computed Properties

• Exact Mass: 176.03973376g/mol
• Monoisotopic Mass: 176.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid

2,2-Difluoro-3-(1H-Imidazol-2-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2229176-50-3, known as 2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of imidazole, a heterocyclic aromatic compound, and incorporates a fluorinated propanoic acid moiety. The combination of these groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

The molecular structure of 2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid consists of a central imidazole ring substituted at the 1-position with a fluorinated propanoic acid group. The presence of two fluorine atoms at the 2-position of the propanoic acid chain introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. This structural feature is particularly significant in medicinal chemistry, where fluorinated compounds are often sought after for their enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability.

Recent studies have highlighted the potential of imidazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that imidazole-containing compounds exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. Similarly, investigations into the antiviral properties of fluorinated imidazole derivatives have shown promise in combating viral infections by targeting viral replication mechanisms.

In addition to its pharmacological applications, 2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid has been explored for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its consideration as a ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

The synthesis of imidazole derivatives has been optimized through various methodologies over the years. One common approach involves the reaction of imidazole with alkylating agents under specific conditions to introduce substituents at desired positions on the ring. In the case of fluorinated imidazole derivatives, fluorination can be achieved through electrophilic substitution or via nucleophilic aromatic substitution strategies, depending on the substituents already present on the ring.

A recent breakthrough in the synthesis of imidazole-containing compounds involves the use of microwave-assisted reactions to accelerate reaction rates and improve yields. This technique has been particularly beneficial for preparing complex molecules like fluorinated imidazole derivatives, where precise control over reaction conditions is crucial to avoid side reactions.

The biological evaluation of imidazole derivatives, including fluorinated imidazole derivatives, has revealed their potential as modulators of ion channels and receptors. For example, studies have shown that certain imidazole-containing compounds can act as antagonists or agonists at GABA receptors, which are critical targets in the treatment of neurological disorders such as epilepsy and anxiety.

In conclusion, CAS No. 2229176-50-3 (2,2-difluoro-3-(1H-imidazol-2-yl)propanoic acid)} represents a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features makes it a valuable tool for researchers in drug discovery and materials science alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.